Cas no 61564-17-8 (1,9-Phenanthroline, 1,9-dioxide)

• Product Name: 1,9-Phenanthroline, 1,9-dioxide
• CAS No: 61564-17-8
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 474665
• PubChem ID: 12278631
• Update Time: 2025-04-19

1,9-Phenanthroline, 1,9-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,9-Phenanthroline, 1,9-dioxide
• 1,9-dioxido-1,9-phenanthroline-1,9-diium
• DTXSID60483850
• 61564-17-8

• Inchi： 1S/C12H8N2O2/c15-13-7-5-9-3-4-10-2-1-6-14(16)12(10)11(9)8-13/h1-8H
• InChI Key： ABCGEHVYAKXHFG-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C2C=CC3C=C[N+](=CC=3C=12)[O-]

Computed Properties

• Exact Mass: 212.05864
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 53.88